![molecular formula C19H16F3N5O B2373411 N-(2-(5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)-2,3,4-trifluorobenzamide CAS No. 2034290-82-7](/img/structure/B2373411.png)
N-(2-(5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)-2,3,4-trifluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)-2,3,4-trifluorobenzamide is a useful research compound. Its molecular formula is C19H16F3N5O and its molecular weight is 387.366. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Regioselective Synthesis : Research on the regioselective synthesis of 5-aminopyrazoles, which are structurally related to the queried compound, demonstrates the versatility of amidrazones in reacting with activated nitriles. This area of study is crucial for developing novel synthetic pathways that can lead to derivatives with potential biological activities (Aly et al., 2017).
Cycloaddition Reactions : The study of cycloaddition reactions, particularly involving trifluorodiazoethane, has been pivotal in creating cyclopropanes and pyrazolines. These reactions underline the significance of understanding the chemical reactivity of fluorinated compounds, which is relevant for the synthesis of fluorinated derivatives including trifluorobenzamide variants (Atherton & Fields, 1968).
Biological Activities and Applications
Anti-HIV Screening : Novel N′-(1-(aryl)ethylidene)-2-(5,5-dioxido-3-phenylbenzo[e]pyrazolo[4,3-c][1,2]thiazin-4(1H)-yl)acetohydrazides have been synthesized and evaluated for anti-HIV-1 activities. These studies are vital for the development of new therapeutic agents, highlighting the potential medical applications of complex pyrazolines and pyrazoles (Aslam et al., 2014).
Antibacterial and Antifungal Activities : Research into the synthesis of pyrazoline and pyrazole derivatives, and their evaluation for antimicrobial activities, underscores the importance of these compounds in developing new antibiotics. This area of research directly relates to finding novel compounds with enhanced efficacy against resistant strains of bacteria and fungi (Hassan, 2013).
Properties
IUPAC Name |
N-[2-(5-cyclopropyl-3-pyrazin-2-ylpyrazol-1-yl)ethyl]-2,3,4-trifluorobenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16F3N5O/c20-13-4-3-12(17(21)18(13)22)19(28)25-7-8-27-16(11-1-2-11)9-14(26-27)15-10-23-5-6-24-15/h3-6,9-11H,1-2,7-8H2,(H,25,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIGSABVNUMTLOP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NN2CCNC(=O)C3=C(C(=C(C=C3)F)F)F)C4=NC=CN=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16F3N5O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.